6-Chloro[1,2,4]triazolo[4,3-b]pyridazine-3-thiol

• IUPAC Name: 6-chloro-2H-[1,2,4]triazolo[4,3-b]pyridazine-3-thione
• InChI: InChI=1S/C5H3ClN4S/c6-3-1-2-4-7-8-5(11)10(4)9-3/h1-2H,(H,8,11)
• InChI Key: SRYFICSQNBECGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN2C1=NNC2=S)Cl
• Molecular Formula: C5H3ClN4S
• DSSTOX Substance ID: DTXSID70423348
• Molecular Weight: 186.62 g/mol
• CAS RN: 111317-12-5

Description

“6-Chloro[1,2,4]triazolo[4,3-b]pyridazine-3-thiol” is a chemical compound with the molecular formula C5H3ClN4S and a molecular weight of 186.62. It is used for research purposes.

Molecular Structure Analysis

The InChI code for “6-Chloro[1,2,4]triazolo[4,3-b]pyridazine-3-thiol” is 1S/C5H3ClN4/c6-4-1-2-5-8-7-3-10(5)9-4/h1-3H. This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.

Physical And Chemical Properties Analysis

“6-Chloro[1,2,4]triazolo[4,3-b]pyridazine-3-thiol” is a solid powder. It has a boiling point of 202-210°C. It should be stored at 2-8°C.

Scientific Research Applications

• Medicinal Applications :

  • It has been found to lower blood pressure without affecting heart rate in rats, indicating potential use in treating hypertension (Katrusiak et al., 2001).
  • Derivatives like 6-(substituted-phenyl)-1,2,4-triazolo[4,3-b]pyridazines have shown anxiolytic activity and inhibit [3H]diazepam binding, suggesting potential in treating anxiety disorders (Albright et al., 1981).
  • It has been used in the synthesis of s-triazolo[4,3-b]pyridazine C-nucleosides, a compound with potential pharmaceutical importance (Legraverend et al., 1981).
  • Certain derivatives have been shown to possess antituberculostatic, antifungal, and antibacterial activities, expanding their potential use in infectious disease treatments (Islam & Siddiqui, 2010).
  • Some derivatives exhibited antiviral activity against hepatitis-A virus, highlighting their potential in antiviral research (Shamroukh & Ali, 2008).

• Pharmacological Research :

  • Triazolo-pyridazine-6-yl-substituted piperazines, a derivative, have strong dipeptidyl peptidase-4 (DPP-4) inhibition potential and insulinotropic activity, suggesting a role in diabetes treatment (Bindu et al., 2019).

• Materials Science :

  • Bicyclic fused [1,2,4]triazolo[4,3-b]pyridazine has been used to construct low-sensitivity high-energy materials with good thermostability, relevant in the field of materials engineering (Chen et al., 2021).

• Agricultural Applications :

  • A compound containing 6-Chloro[1,2,4]triazolo[4,3-b]pyridazine has shown potential as a fungicide against Fusarium oxysporum, a significant plant pathogen (Sallam et al., 2022).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or comes into contact with skin. It may also cause eye irritation and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.

Future Directions

As for future directions, “6-Chloro[1,2,4]triazolo[4,3-b]pyridazine-3-thiol” is a compound used for research purposes. Its potential applications and developments would depend on the outcomes of this research.